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Compound of Interest

Compound Name: 4-Chlorobenzotrichloride

Cat. No.: B167033

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4-Chlorobenzotrichloride, a corrosive and potentially carcinogenic
compound, is critical for ensuring laboratory safety and environmental protection. This guide
provides a comprehensive, step-by-step approach to its safe handling and disposal, in line with
regulatory standards.

Immediate Safety and Handling

Before handling 4-Chlorobenzotrichloride, it is imperative to be familiar with its hazards. This
substance is corrosive, causes severe skin and eye burns, and is a lachrymator (a substance
that causes tearing).[1] It is also suspected of causing cancer.[2][3] Adherence to strict safety
protocols is mandatory.

Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin
exposure.[1] For spills, Tyvek-type disposable clothing or sleeves are recommended.[4]
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o Respiratory Protection: A NIOSH-approved full-face chemical cartridge respirator with
organic vapor cartridges is recommended when working with this chemical.[4]

First Aid Measures:

o Eye Contact: Immediately flush eyes with water or normal saline for 20 to 30 minutes.[4]
Seek immediate medical attention.[1]

» Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[1]

 Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult, administer
oxygen.[1]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[1]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[1]

» Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

o Collection: Carefully place the absorbent material into a suitable, sealable container for
disposal. For small liquid spills, absorbent paper can be used, which should then be sealed
in a vapor-tight plastic bag for eventual disposal.[4]

o Decontamination: Wash all contaminated surfaces with acetone, followed by a thorough
washing with a strong soap and water solution.[4] Do not allow runoff to enter storm sewers
or waterways.[1]

o Waste Disposal: The collected waste is considered hazardous and must be disposed of
according to the procedures outlined below.
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Step-by-Step Disposal Procedure

The disposal of 4-Chlorobenzotrichloride must comply with all federal, state, and local
hazardous waste regulations.

Step 1: Waste Characterization Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste under US EPA guidelines (40 CFR Parts
261.3).[1] Given its properties, 4-Chlorobenzotrichloride waste should be treated as
hazardous.

Step 2: Waste Segregation and Collection

o Collect waste 4-Chlorobenzotrichloride and contaminated materials in a designated,
compatible, and properly labeled container.

» Do not mix with other waste streams, particularly incompatible materials such as strong
oxidizing agents, strong bases, or aqueous solutions, as it can decompose in water.[5]

e Halogenated organic compounds should be collected separately from non-halogenated
waste.[6][7]

Step 3: Storage

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
substances.[1]

o Ensure the container is tightly closed to prevent the release of vapors and exposure to
moisture.[1][8]

e The storage area should be a designated corrosives area.[1]
Step 4: Arrange for Professional Disposal
o Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

o Provide the disposal company with the Safety Data Sheet (SDS) for 4-
Chlorobenzotrichloride to ensure they can handle it appropriately.
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e The primary method for the disposal of highly chlorinated organic residues is high-

temperature incineration in a specialized furnace equipped with scrubbers to neutralize the

resulting acidic gases.[9]

Step 5: Documentation

e Maintain all records related to the generation, storage, and disposal of the hazardous waste,

as required by regulations. This includes manifests from the disposal company.

Data Summary

The following table summarizes key quantitative data for 4-Chlorobenzotrichloride relevant to

its safe handling and disposal.

Property Value Citation(s)
Molecular Formula C7H4Cla [4]
Molecular Weight 229.92 g/mol [5]

Physical State

Clear, colorless to yellow liquid

[1]14]

Boiling Point 245 °C (473 °F) at 760 mmHg [2][4]
Melting Point 5.8°C (42.4 °F) [2]
Specific Gravity 1.490 - 1.495 g/mL at 25 °C [2][5]

Vapor Pressure

0.04 hPa at 20 °C

[2]

Flash Point

> 112 °C (> 233.6 °F)

[2]

NFPA 704 M Rating

Health: 3, Flammaubility: 1,
Reactivity: 0

[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-

Chlorobenzotrichloride.
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4-Chlorobenzotrichloride Disposal Workflow
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Caption: Workflow for the safe handling and disposal of 4-Chlorobenzotrichloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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